N-(4-acetylphenyl)-1-[(4-methylphenyl)sulfonyl]prolinamide

• IUPAC Name: N-(4-acetylphenyl)-1-(4-methylphenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H22N2O4S/c1-14-5-11-18(12-6-14)27(25,26)22-13-3-4-19(22)20(24)21-17-9-7-16(8-10-17)15(2)23/h5-12,19H,3-4,13H2,1-2H3,(H,21,24)
• InChI Key: ZCFFCIODCPZFDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

“N-(4-acetylphenyl)-1-[(4-methylphenyl)sulfonyl]prolinamide” is a complex organic compound. It contains an acetylphenyl group, a methylphenylsulfonyl group, and a prolinamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups. The acetylphenyl and methylphenylsulfonyl groups are likely to contribute significantly to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The sulfonyl group could potentially undergo a variety of reactions, including substitution and elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures.

Future Directions

The future research directions for this compound would likely depend on its potential applications. These could range from medicinal chemistry if the compound shows biological activity, to materials science if the compound has unique physical properties.